Cas no 1708250-61-6 (7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester)

• Product Name: 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester
• CAS No: 1708250-61-6
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 5220414
• Update Time: 2025-10-24

7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H18ClNO3/c1-15(2,3)20-14(19)17-7-6-13(18)12-8-11(16)5-4-10(12)9-17/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： QMSCDKXGLQFTKG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2=CC=C(Cl)C=C2C(=O)CC1

Additional information on 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester

Research Brief on 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester (CAS: 1708250-61-6)

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester (CAS: 1708250-61-6). This compound, a key intermediate in medicinal chemistry, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have explored its utility in the synthesis of novel benzazepine derivatives, which exhibit promising pharmacological properties.

The compound's structural features, including the chloro-substituted benzoazepine core and the tert-butyl ester moiety, make it a versatile building block for drug discovery. Recent publications highlight its role in the synthesis of gamma-secretase modulators and serotonin receptor ligands, which are critical targets for neurodegenerative diseases and psychiatric disorders, respectively. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to functionalize this scaffold, enabling the creation of diverse libraries of compounds for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient gram-scale synthesis of 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester using a novel one-pot cascade reaction. This approach significantly improved yield (85%) and purity (>99%) compared to traditional multi-step procedures. The study also emphasized the compound's stability under various conditions, making it suitable for industrial-scale production. Furthermore, the team explored its derivatization into potent gamma-secretase modulators with enhanced blood-brain barrier permeability, a critical factor for Alzheimer's disease therapeutics.

Another significant development involves the application of this compound in the design of selective 5-HT_2C receptor agonists. A 2024 preprint on bioRxiv detailed the synthesis of a series of benzazepine derivatives using 1708250-61-6 as a key intermediate. These derivatives exhibited nanomolar affinity for the 5-HT_2C receptor, with one lead compound showing exceptional selectivity over other serotonin receptor subtypes. This research holds promise for the treatment of obesity and schizophrenia, where 5-HT_2C agonists have demonstrated clinical efficacy.

From a mechanistic perspective, computational studies have provided insights into the conformational flexibility of the benzoazepine core and its influence on receptor binding. Molecular docking simulations revealed that the tert-butyl ester group plays a crucial role in stabilizing interactions with target proteins, particularly through hydrophobic contacts. These findings have guided the rational design of next-generation derivatives with optimized pharmacokinetic properties.

In conclusion, 7-Chloro-5-oxo-1,3,4,5-tetrahydro-benzo[c]azepine-2-carboxylic acid tert-butyl ester (1708250-61-6) continues to be a valuable scaffold in medicinal chemistry. Recent advances in synthetic methodologies and biological evaluations have expanded its potential applications, particularly in CNS drug discovery. Future research directions may focus on exploring its utility in other therapeutic areas and further optimizing its derivatization protocols for enhanced drug-like properties.